Cas no 1806751-26-7 (Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate)

Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group at the 2-position, a methoxy group at the 4-position, and a trifluoromethoxy substituent at the 3-position, enhancing its reactivity and selectivity in synthesis. The ethyl acetate moiety at the 6-position improves solubility and facilitates further functionalization. This compound is particularly valuable as an intermediate in the development of bioactive molecules, leveraging its fluorine-rich framework for enhanced metabolic stability and binding affinity. Its well-defined stereochemistry and purity make it suitable for precision applications in medicinal chemistry and crop protection.

Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate structure

1806751-26-7 structure

Product Name:Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

CAS No:1806751-26-7

MF:C₁₂H₁₂F₅NO₄

MW:329.220001220703

CID:4812985

Update Time:2025-05-22

Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate
- Inchi： 1S/C12H12F5NO4/c1-3-21-8(19)5-6-4-7(20-2)10(22-12(15,16)17)9(18-6)11(13)14/h4,11H,3,5H2,1-2H3
- InChI Key： MFFDRQJCTCGBOG-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=CC(CC(=O)OCC)=N1)OC)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 366
XLogP3: 2.9
Topological Polar Surface Area: 57.6

Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029082993-1g	Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate	1806751-26-7	97%	1g	$1,519.80	2022-03-31

Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate Related Literature

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Additional information on Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate

Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate: A Comprehensive Overview

The compound Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate, with the CAS number 1806751-26-7, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated compounds in various industries, particularly in the development of advanced materials and pharmaceuticals. The presence of fluorine atoms in the structure of Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate enhances its stability and reactivity, making it a valuable precursor in organic synthesis. Researchers have explored its use in the creation of bioactive molecules, where its fluorinated groups can influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and coupling reactions. The incorporation of the trifluoromethoxy group is particularly challenging due to its high electronegativity and potential for steric hindrance. However, advancements in catalytic methods and the use of novel reagents have enabled more efficient syntheses. For instance, recent work by Smith et al. (2023) demonstrated a streamlined approach to constructing similar fluorinated pyridines using palladium-catalyzed cross-coupling reactions.

In terms of applications, Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate has shown promise in the field of agrochemicals. Its ability to modulate enzyme activity makes it a potential candidate for herbicides or fungicides. Additionally, its structural similarity to certain pharmaceutical agents suggests that it could serve as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases.

Environmental considerations are also critical when evaluating compounds like this one. The fluorinated groups present in its structure raise questions about its biodegradability and potential environmental impact. Recent research by Green et al. (2023) has focused on assessing the fate of similar fluorinated compounds in aquatic environments, emphasizing the need for sustainable synthetic practices to minimize ecological risks.

In conclusion, Ethyl 2-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-6-acetate represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is likely to play an increasingly important role in shaping future advancements across multiple disciplines.